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Application Notes and Protocols for Researchers and Turfgrass Professionals

The timing of trinexapac-ethyl applications, a widely used plant growth regulator in turfgrass
management, is critical for achieving consistent growth suppression and maintaining turf
quality. Traditional calendar-based application schedules often fail to account for fluctuations in
temperature, which directly impacts the metabolic rate of the turfgrass and the efficacy of the
regulator. A more precise and effective approach utilizes Growing Degree Day (GDD) models to
guide application timing, ensuring that trinexapac-ethyl is reapplied before the turfgrass
experiences a rebound in growth.

Principle of Growing Degree Day (GDD) Models

Growing Degree Day models are based on the concept of heat unit accumulation. The
metabolic rate of turfgrass, and consequently the rate at which it metabolizes trinexapac-ethyl,
is temperature-dependent.[1] By tracking the daily accumulation of heat units, a GDD model
can predict when the growth-regulating effects of a previous application are diminishing and a
reapplication is necessary. This method provides more consistent growth regulation compared
to a fixed calendar schedule.[2]

The calculation for daily GDD is as follows:

GDD = [(Maximum Daily Temperature + Minimum Daily Temperature) / 2] - Base Temperature
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A base temperature, below which plant metabolic activity is considered minimal, is established
for the specific turfgrass species. For cool-season grasses like creeping bentgrass, a base
temperature of 0°C (32°F) is commonly used, while for warm-season grasses, 10°C (50°F) is a
typical base.[3] The daily GDD values are then accumulated over time, and a new application
of trinexapac-ethyl is made when a predetermined GDD threshold is reached.

Application Timing Based on GDD Models for Key
Turfgrass Species

Research has established specific GDD thresholds for the reapplication of trinexapac-ethyl on
different turfgrass species to maintain consistent growth suppression.

Base
Turfgrass GDD Application Expected
. Temperature
Species Threshold (°C) °C) Rate Outcome
Creeping )
Consistent 12%
Bentgrass . o .
] 200 GDD 0 0.05 kg a.i. ha™t clipping yield
(Agrostis )
. suppression.[1]
stolonifera)
Creeping )
Consistent 20%
Bentgrass ] o ]
) 100 GDD 0 0.05 kg a.i. ha™t clipping yield
(Agrostis ]
] suppression.[1]
stolonifera)
Ultradwarf Consistent
Bermudagrass suppression;
0.022 - 0.044 kg _
(Cynodon 200 GDD 0  ha-t magnitude
a.i. ha-
dactylon x C. increases with
transvaalensis) higher rate.[4]
Ultradwarf
Bermudagrass Increased plant
(Cynodon 220 GDD 10 4 fl oz per acre health and visual
dactylon x C. quality.[5]

transvaalensis)
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Experimental Protocols

The following protocol outlines a general methodology for determining and validating a GDD-
based reapplication schedule for trinexapac-ethyl on a specific turfgrass species.

Objective: To determine the optimal GDD interval for trinexapac-ethyl reapplication to achieve
consistent turfgrass growth regulation.

Materials:

o Established turfgrass plots (e.g., creeping bentgrass, bermudagrass)
o Trinexapac-ethyl formulation

o Calibrated sprayer

o Mower with clipping collection capabilities

e Drying oven

o Scale for weighing clippings

» On-site weather station or access to local weather data
Methodology:

» Plot Establishment and Maintenance:

o Utilize established turfgrass plots maintained under standard conditions for the specific
species (e.g., mowing height, fertilization, irrigation).

o Ensure uniformity across all plots before the initial application.
» Treatment Application:

o Apply an initial uniform application of trinexapac-ethyl at a labeled rate to all plots
designated for treatment.

o Leave a set of plots untreated to serve as a control.
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Growing Degree Day Calculation:

o Begin calculating and accumulating GDDs daily immediately following the initial
application.

o Use the appropriate base temperature for the turfgrass species being evaluated (e.g., 0°C
for cool-season, 10°C for warm-season).

Clipping Yield Measurement:

o Collect clippings from a predetermined area within each plot at regular intervals (e.g., daily
or every few days).

o Dry the collected clippings in a drying oven until a constant weight is achieved.
o Record the dry weight of the clippings for each plot.
Reapplication Treatments:

o Establish different GDD reapplication intervals as treatment groups (e.g., 100 GDD, 200
GDD, 400 GDD, and a calendar-based interval like 4 weeks).[1]

o For each GDD treatment group, reapply trinexapac-ethyl at the same initial rate once the
accumulated GDD threshold for that group is met.

o Reset the GDD accumulation to zero for that plot immediately after reapplication.
Data Analysis:

o Calculate the relative clipping yield for each treatment by comparing it to the untreated
control.

o Plot the relative clipping yield over time for each reapplication interval to visualize the level
and consistency of growth suppression.

o Statistically analyze the data to determine which GDD interval provides the most
consistent and desired level of growth regulation.
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Logical Workflow for GDD-Based Trinexapac-ethyl

Application

Start: Initial Application of Trinexapac-ethyl

P Collect Daily Max/Min Temperatures

-

'

Calculate Daily GDD
[(Max+Min)/2] - Base Temp

'

Accumulate GDD

Is Accumulated GDD >= Threshold?

Reapply Trinexapac-ethyl

Reset Accumulated GDD to 0

Continue Daily Monitoring
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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